Cas no 61292-60-2 (Phenol, 2-(1H-imidazol-1-yl)-4-methyl-)

Phenol, 2-(1H-imidazol-1-yl)-4-methyl- structure
61292-60-2 structure
Product Name:Phenol, 2-(1H-imidazol-1-yl)-4-methyl-
CAS No:61292-60-2
MF:C10H10N2O
MW:174.199202060699
CID:485574
PubChem ID:12509112
Update Time:2025-04-19

Phenol, 2-(1H-imidazol-1-yl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-(1H-imidazol-1-yl)-4-methyl-
    • 2-imidazol-1-yl-4-methylphenol
    • 2-(1H-Imidazol-1-yl)-4-methylphenol
    • SCHEMBL11705217
    • 61292-60-2
    • DTXSID00500818
    • Inchi: 1S/C10H10N2O/c1-8-2-3-10(13)9(6-8)12-5-4-11-7-12/h2-7,13H,1H3
    • InChI Key: RGYBCSOONATOIU-UHFFFAOYSA-N
    • SMILES: OC1=CC=C(C)C=C1N1C=NC=C1

Computed Properties

  • Exact Mass: 174.079312947g/mol
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38Ų
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